Cas no 1690823-96-1 (tert-butyl N-[4-(chloromethyl)oxan-4-yl]carbamate)

• Product Name: tert-butyl N-[4-(chloromethyl)oxan-4-yl]carbamate
• CAS No: 1690823-96-1
• MF: C₁₁H₂₀ClNO₃
• MW: 249.734402656555
• CID: 5999307
• PubChem ID: 106300353
• Update Time: 2025-08-03

tert-butyl N-[4-(chloromethyl)oxan-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6271350
• tert-butyl N-[4-(chloromethyl)oxan-4-yl]carbamate
• 1690823-96-1

• Inchi： 1S/C11H20ClNO3/c1-10(2,3)16-9(14)13-11(8-12)4-6-15-7-5-11/h4-8H2,1-3H3,(H,13,14)
• InChI Key： IBJFEVCZJVVMMI-UHFFFAOYSA-N
• SMILES： ClCC1(CCOCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 249.1131712g/mol
• Monoisotopic Mass: 249.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-[4-(chloromethyl)oxan-4-yl]carbamate

Recent Advances in the Study of tert-Butyl N-[4-(chloromethyl)oxan-4-yl]carbamate (CAS: 1690823-96-1)

The compound tert-butyl N-[4-(chloromethyl)oxan-4-yl]carbamate (CAS: 1690823-96-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and medicinal chemistry. This research briefing aims to provide an overview of the latest findings and advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl N-[4-(chloromethyl)oxan-4-yl]carbamate as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the oxane ring and chloromethyl group, make it a valuable building block for the development of novel pharmaceuticals. Researchers have explored its utility in the preparation of protease inhibitors, kinase modulators, and other small-molecule therapeutics.

One of the most notable advancements in this area is the optimization of synthetic routes for tert-butyl N-[4-(chloromethyl)oxan-4-yl]carbamate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using mild reaction conditions, which significantly improves the scalability and cost-effectiveness of producing this compound. The study also reported on the compound's stability under various storage conditions, providing valuable insights for industrial applications.

In addition to its synthetic utility, tert-butyl N-[4-(chloromethyl)oxan-4-yl]carbamate has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound exhibit promising activity against certain cancer cell lines, particularly those associated with solid tumors. Further mechanistic studies are underway to elucidate the molecular targets and pathways involved in its anticancer effects.

The safety profile of tert-butyl N-[4-(chloromethyl)oxan-4-yl]carbamate has also been a subject of recent research. Toxicological assessments conducted in animal models indicate that the compound has a favorable safety margin, with minimal adverse effects observed at therapeutic doses. These findings support its potential as a candidate for further preclinical development.

Looking ahead, researchers are exploring the incorporation of tert-butyl N-[4-(chloromethyl)oxan-4-yl]carbamate into more complex drug delivery systems, such as nanoparticles and prodrugs, to enhance its therapeutic efficacy and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, tert-butyl N-[4-(chloromethyl)oxan-4-yl]carbamate (CAS: 1690823-96-1) represents a promising compound with diverse applications in drug discovery and development. Continued research into its synthesis, biological activity, and therapeutic potential is likely to yield significant advancements in the field of chemical biology and medicine.